Cas no 824394-45-8 (1H-Benzimidazole, 5-fluoro-2-[2-(1H-imidazol-2-yl)phenyl]-)

1H-Benzimidazole, 5-fluoro-2-[2-(1H-imidazol-2-yl)phenyl]- structure
824394-45-8 structure
Product Name:1H-Benzimidazole, 5-fluoro-2-[2-(1H-imidazol-2-yl)phenyl]-
CAS No:824394-45-8
MF:C16H11FN4
MW:278.283746004105
CID:691883
PubChem ID:11323409
Update Time:2025-04-19

1H-Benzimidazole, 5-fluoro-2-[2-(1H-imidazol-2-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 5-fluoro-2-[2-(1H-imidazol-2-yl)phenyl]-
    • 6-fluoro-2-[2-(1H-imidazol-2-yl)phenyl]-1H-benzimidazole
    • 2-(2-(1H-Imidazol-2-yl)phenyl)-5-fluoro-1H-benzo[d]imidazole
    • DTXSID00462402
    • 824394-45-8
    • Inchi: 1S/C16H11FN4/c17-10-5-6-13-14(9-10)21-16(20-13)12-4-2-1-3-11(12)15-18-7-8-19-15/h1-9H,(H,18,19)(H,20,21)
    • InChI Key: QXXHUPXXZGREEW-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)NC(C1=CC=CC=C1C1=NC=CN1)=N2

Computed Properties

  • Exact Mass: 278.09677453g/mol
  • Monoisotopic Mass: 278.09677453g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 57.4Ų

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